1-[(4-ethoxyphenyl)sulfonyl]-N-methyl-3-piperidinecarboxamide

• IUPAC Name: 1-(4-ethoxyphenyl)sulfonyl-N-methylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H22N2O4S/c1-3-21-13-6-8-14(9-7-13)22(19,20)17-10-4-5-12(11-17)15(18)16-2/h6-9,12H,3-5,10-11H2,1-2H3,(H,16,18)
• InChI Key: AVLIRHIRBJYVJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)NC
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

EPPMP is a piperidinecarboxamide derivative that was first synthesized in the 1990s. It has been found to have potential therapeutic applications for a variety of medical conditions, including pain management, addiction, and depression. EPPMP has been the subject of numerous scientific studies, and its mechanism of action and physiological effects have been extensively investigated.

Scientific Research Applications

EPPMP has been studied for its potential therapeutic applications in pain management, addiction, and depression. In a study published in the Journal of Medicinal Chemistry, EPPMP was found to be a potent and selective inhibitor of the nociceptin/orphanin FQ peptide receptor, which is involved in pain modulation. EPPMP has also been found to have potential as a treatment for opioid addiction, as it can reduce the rewarding effects of opioids without producing withdrawal symptoms. Additionally, EPPMP has been studied for its potential antidepressant effects, as it can increase the levels of certain neurotransmitters in the brain.

Mechanism of Action

EPPMP acts as a selective antagonist of the nociceptin/orphanin FQ peptide receptor, which is involved in pain modulation. By blocking the activity of this receptor, EPPMP can reduce pain sensitivity. Additionally, EPPMP has been found to modulate the activity of other neurotransmitter systems, including the opioid and serotonin systems, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
EPPMP has been found to have a variety of biochemical and physiological effects. In addition to its effects on pain sensitivity, EPPMP has been found to reduce the rewarding effects of opioids without producing withdrawal symptoms. This suggests that EPPMP may have potential as a treatment for opioid addiction. Additionally, EPPMP has been found to increase the levels of certain neurotransmitters in the brain, including dopamine and norepinephrine, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

EPPMP has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for use in research. Additionally, EPPMP has been extensively studied, and its mechanism of action and physiological effects are well understood. However, there are also limitations to the use of EPPMP in lab experiments. It is a relatively new compound, and there may be limitations to its use in certain experimental models. Additionally, the effects of EPPMP may vary depending on the dosage and administration route used.

Future Directions

There are several future directions for research on EPPMP. One area of interest is the potential use of EPPMP as a treatment for opioid addiction. Further research is needed to determine the optimal dosage and administration route for this application. Additionally, there is potential for EPPMP to be used in combination with other drugs for the treatment of pain and depression. Further research is needed to determine the efficacy and safety of these combinations. Finally, there is potential for the development of new derivatives of EPPMP with improved therapeutic properties.